methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate

• IUPAC Name: methyl 4-[1-[(4-fluorophenyl)methyl]-4-oxo-3-phenoxyazetidin-2-yl]benzoate
• InChI: InChI=1S/C24H20FNO4/c1-29-24(28)18-11-9-17(10-12-18)21-22(30-20-5-3-2-4-6-20)23(27)26(21)15-16-7-13-19(25)14-8-16/h2-14,21-22H,15H2,1H3
• InChI Key: PLMLHQANYDVVTI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2C(C(=O)N2CC3=CC=C(C=C3)F)OC4=CC=CC=C4
• Molecular Formula: C24H20FNO4
• Molecular Weight: 405.4 g/mol

Description

Methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields. It is a member of the azetidine class of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate is not fully understood. However, it is believed to act by inhibiting certain enzymes and pathways involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are inflammatory mediators.
Biochemical and Physiological Effects:
Methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate has been found to exhibit a range of biochemical and physiological effects. For example, it has been shown to have anti-inflammatory, anti-tumor, and analgesic properties. It has also been found to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate in lab experiments is its relatively simple synthesis method. It is also a versatile building block that can be used to synthesize a range of compounds with potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate. One area of interest is the development of new compounds based on this molecule with improved therapeutic properties. Another area of interest is the further elucidation of its mechanism of action, which may lead to new insights into the biological processes it affects. Additionally, more research is needed to determine its potential applications in other fields, such as materials science and catalysis.

Scientific Research Applications

Methyl 4-[1-(4-fluorobenzyl)-4-oxo-3-phenoxyazetidin-2-yl]benzoate has been studied for its potential applications in various fields of scientific research. One area of interest is its use as a building block for the synthesis of other compounds with potential therapeutic applications. For example, it has been used as a precursor for the synthesis of compounds with anti-inflammatory and anti-tumor properties.